Cas no 896058-50-7 (3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine)

• Product Name: 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine
• CAS No: 896058-50-7
• MF: C₁₆H₁₁ClFN₃S
• MW: 331.795044183731
• CID: 6177684
• PubChem ID: 7207491
• Update Time: 2024-01-05

3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine
• 896058-50-7
• F2005-0305
• 3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-6-(pyridin-3-yl)pyridazine
• 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-pyridin-3-ylpyridazine
• 3-((2-chloro-6-fluorobenzyl)thio)-6-(pyridin-3-yl)pyridazine
• CHEMBL1385370
• MLS000678552
• SMR000324029
• AKOS024682131
• HMS2774D07

• Inchi： 1S/C16H11ClFN3S/c17-13-4-1-5-14(18)12(13)10-22-16-7-6-15(20-21-16)11-3-2-8-19-9-11/h1-9H,10H2
• InChI Key： CSOHYEIYWRDAEH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=CC=C(C2C=NC=CC=2)N=N1)F

Computed Properties

• Exact Mass: 331.0346244g/mol
• Monoisotopic Mass: 331.0346244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines